Cas no 1025448-38-7 (5-2-Oxo-2-(pyrrolidin-1-yl)ethylimidazolidine-2,4-dione)

• Product Name: 5-2-Oxo-2-(pyrrolidin-1-yl)ethylimidazolidine-2,4-dione
• CAS No: 1025448-38-7
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• MDL: MFCD08691224
• CID: 4568467
• PubChem ID: 16227499
• Update Time: 2025-08-05

5-2-Oxo-2-(pyrrolidin-1-yl)ethylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2-OXO-2-PYRROLIDIN-1-YLETHYL)IMIDAZOLIDINE-2,4-DIONE
• 2,4-Imidazolidinedione, 5-[2-oxo-2-(1-pyrrolidinyl)ethyl]-
• 5-2-Oxo-2-(pyrrolidin-1-yl)ethylimidazolidine-2,4-dione

• MDL： MFCD08691224
• Inchi： 1S/C9H13N3O3/c13-7(12-3-1-2-4-12)5-6-8(14)11-9(15)10-6/h6H,1-5H2,(H2,10,11,14,15)
• InChI Key： AVGSCNJHLIUVKG-UHFFFAOYSA-N
• SMILES： C1(=O)NC(CC(=O)N2CCCC2)C(=O)N1

Computed Properties

• Exact Mass: 211.095691g/mol
• Monoisotopic Mass: 211.095691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.22g/mol
• XLogP3: -1.1
• Topological Polar Surface Area: 78.5Ų

Additional information on 5-2-Oxo-2-(pyrrolidin-1-yl)ethylimidazolidine-2,4-dione

Comprehensive Analysis of 5-2-Oxo-2-(pyrrolidin-1-yl)ethylimidazolidine-2,4-dione (CAS No. 1025448-38-7)

The compound 5-2-Oxo-2-(pyrrolidin-1-yl)ethylimidazolidine-2,4-dione (CAS No. 1025448-38-7) is a specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazolidine-2,4-dione core and a pyrrolidin-1-yl substituent, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting enzyme inhibition and modulating biological pathways, aligning with the growing demand for novel therapeutic agents.

In recent years, the scientific community has focused on derivatives of imidazolidine-2,4-dione due to their versatility in medicinal chemistry. The presence of the oxo and ethyl groups in 5-2-Oxo-2-(pyrrolidin-1-yl)ethylimidazolidine-2,4-dione enhances its reactivity, enabling it to interact with various biological targets. This compound is particularly relevant in the context of neurodegenerative diseases and metabolic disorders, where its potential to cross the blood-brain barrier and modulate neuronal activity is under investigation.

The synthesis of 5-2-Oxo-2-(pyrrolidin-1-yl)ethylimidazolidine-2,4-dione involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 1025448-38-7 serves as a unique identifier in chemical databases, facilitating global research collaboration. With the rise of AI-driven drug discovery, this compound has garnered attention for its computational docking potential, as researchers leverage machine learning to predict its binding affinities with target proteins.

From a commercial perspective, the demand for high-purity heterocyclic compounds like 5-2-Oxo-2-(pyrrolidin-1-yl)ethylimidazolidine-2,4-dione is driven by the pharmaceutical industry's need for innovative intermediates. Its stability under physiological conditions and compatibility with green chemistry principles further enhance its appeal. As sustainability becomes a priority, synthetic routes for this compound are being optimized to reduce waste and energy consumption.

In conclusion, 5-2-Oxo-2-(pyrrolidin-1-yl)ethylimidazolidine-2,4-dione (CAS No. 1025448-38-7) represents a promising candidate for future therapeutic applications. Its structural features and biochemical properties position it at the intersection of drug development and molecular innovation, making it a valuable subject for ongoing research. As scientific advancements continue, this compound is likely to play a pivotal role in addressing unmet medical needs.